Cas no 898408-53-2 (8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898408-53-2
• MF: C₂₂H₂₉ClN₆O₂
• MW: 444.957663297653
• CID: 5363224
• Update Time: 2025-07-09

8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-pentylpurine-2,6-dione
• 8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C22H29ClN6O2/c1-3-4-5-10-29-18-19(26(2)22(31)25-20(18)30)24-21(29)28-13-11-27(12-14-28)15-16-6-8-17(23)9-7-16/h6-9H,3-5,10-15H2,1-2H3,(H,25,30,31)
• InChI Key： HNLABOMRRPYWLX-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=C(Cl)C=C2)CC1

Additional information on 8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-{4-(4-Chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

8-{4-(4-Chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, commonly referred to by its CAS number CAS No 898408-53-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of purine derivatives, which have been extensively studied due to their diverse biological activities. The molecule features a unique combination of structural elements, including a piperazine ring and a pentyl group, which contribute to its pharmacological properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate compounds. The piperazine ring is often synthesized through cyclization reactions involving diamines and aldehydes or ketones. The introduction of the 4-chlorophenylmethyl group into the piperazine ring is achieved through nucleophilic substitution or coupling reactions. Subsequent steps involve the construction of the purine skeleton and the attachment of the pentyl group at specific positions to achieve the desired stereochemistry and functionality.

Recent studies have highlighted the potential of this compound as a modulator of purine receptors. Purines are essential signaling molecules in various physiological processes, including neurotransmission and immune regulation. The ability of this compound to interact with purine receptors makes it a promising candidate for the development of drugs targeting conditions such as inflammation, pain, and neurological disorders. Preclinical studies have demonstrated that this compound exhibits potent activity in vitro and in animal models, suggesting its potential for therapeutic applications.

The structural features of CAS No 898408-53-2 play a crucial role in its biological activity. The piperazine ring contributes to the molecule's ability to form hydrogen bonds with receptor proteins, enhancing its binding affinity. The presence of the 4-chlorophenylmethyl group introduces electronic effects that modulate the compound's pharmacokinetic properties, such as absorption and metabolism. Additionally, the pentyl group enhances lipophilicity, which is critical for crossing biological membranes and reaching target sites within the body.

One of the most significant advancements in recent research is the elucidation of the compound's mechanism of action at the molecular level. Using advanced techniques such as X-ray crystallography and molecular dynamics simulations, scientists have gained insights into how this compound interacts with purine receptors. These studies have revealed that the compound binds to specific residues within the receptor's active site, leading to conformational changes that modulate receptor activity.

The development of this compound has also been supported by computational chemistry approaches. Docking studies and virtual screening have been employed to predict potential binding modes and optimize the molecule's structure for improved potency and selectivity. These computational tools have significantly accelerated the drug discovery process by reducing the need for extensive experimental testing.

In terms of applications, CAS No 898408-53-2 holds promise in several therapeutic areas. Its ability to modulate purine receptors makes it a candidate for treating conditions such as inflammatory bowel disease (IBD), where purine signaling plays a key role in inflammation. Additionally, its potential as an analgesic agent has been explored in preclinical models of chronic pain. Recent studies have also suggested its utility in neurodegenerative diseases by targeting purine-mediated pathways involved in neuronal protection.

The pharmacokinetic profile of this compound has been thoroughly investigated to assess its suitability for therapeutic use. Studies in animal models have shown that it exhibits moderate bioavailability following oral administration, with reasonable clearance rates and minimal toxicity at therapeutic doses. These findings suggest that further optimization could enhance its pharmacokinetic properties for clinical use.

In conclusion, 8-{4-(4-Chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, or CAS No 898408-53-2, represents a significant advancement in medicinal chemistry. Its unique structure and biological activity make it a valuable tool for exploring new therapeutic strategies across various disease states. Continued research into its mechanism of action and pharmacological properties will undoubtedly pave the way for its translation into clinical applications.